Cas no 2287283-19-4 (6-chloro-1-(2-cyclobutoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole)

• Product Name: 6-chloro-1-(2-cyclobutoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole
• CAS No: 2287283-19-4
• MF: C₁₂H₁₃ClFN₃O
• MW: 269.702524900436
• CID: 6202779
• PubChem ID: 165743768
• Update Time: 2025-05-22

6-chloro-1-(2-cyclobutoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287283-19-4
• EN300-6749103
• 6-chloro-1-(2-cyclobutoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole

• Inchi： 1S/C12H13ClFN3O/c13-9-6-12-11(7-10(9)14)15-16-17(12)4-5-18-8-2-1-3-8/h6-8H,1-5H2
• InChI Key： UZMRQUXYXCRTHW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N(CCOC1CCC1)N=N2)F

Computed Properties

• Exact Mass: 269.0731179g/mol
• Monoisotopic Mass: 269.0731179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.9Ų

Additional information on 6-chloro-1-(2-cyclobutoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole

6-Chloro-1-(2-Cyclobutoxyethyl)-5-Fluoro-1H-1,2,3-Benzotriazole: A Comprehensive Overview

The compound with CAS number 2287283-19-4, known as 6-chloro-1-(2-cyclobutoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the benzotriazole family, which is widely recognized for its unique electronic properties and versatile applications. The molecule's structure incorporates a benzene ring fused with a triazole ring, featuring substituents such as chlorine and fluoro groups at specific positions. These functional groups significantly influence the compound's chemical reactivity and physical properties.

Recent studies have highlighted the potential of 6-chloro-1-(2-cyclobutoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole in advanced materials development. Researchers have explored its role as a building block for constructing functional materials with tailored electronic properties. For instance, its ability to act as a ligand in metal coordination complexes has been extensively investigated. This property makes it a promising candidate for applications in catalysis and sensor technologies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzotriazole core followed by substitution reactions to introduce the chloro and fluoro groups. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency of this process.

One of the most exciting developments in recent years is the exploration of 6-chloro-1-(2-cyclobutoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole in organic electronics. Its unique electronic structure allows for efficient charge transport properties, making it a strong candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Studies have demonstrated that incorporating this compound into device architectures can enhance performance metrics such as luminous efficiency and power conversion efficiency.

In addition to its electronic applications, this compound has also been studied for its potential in medicinal chemistry. Its ability to interact with biological systems through specific receptor-ligand interactions has led to investigations into its role as a drug candidate or pharmacological tool. Early-stage research suggests that it may exhibit bioactivity against certain disease targets, although further studies are required to validate these findings.

The structural versatility of 6-chloro-1-(2-cyclobutoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole also makes it an attractive substrate for chemical modifications. By altering substituents or introducing new functional groups, chemists can tailor its properties for specific applications. For example, introducing electron-withdrawing or donating groups can modulate its electronic behavior or enhance its solubility in various solvents.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for its sustainable use. Recent research has focused on assessing its biodegradability under different environmental conditions and developing strategies to minimize any adverse effects on ecosystems.

In conclusion, 6-chloro-1-(2-cyclobutoxyethyl)-5-fluoro-1H-1,2,3-benzotriazole represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional properties continue to drive innovative research efforts aimed at unlocking its full potential in materials science and beyond.